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Compound of Interest

Compound Name:

(4-(3-

(Dimethylamino)propoxy)phenyl)m

ethanol

Cat. No.: B151614 Get Quote

Essential Safety and Handling Guide for (4-(3-
(Dimethylamino)propoxy)phenyl)methanol
This guide provides crucial safety and logistical information for the handling of (4-(3-
(Dimethylamino)propoxy)phenyl)methanol (CAS Number: 426831-08-5).[1] Given the

absence of a specific Safety Data Sheet (SDS) for this compound, this information is

synthesized from safety protocols for structurally related chemicals, including phenols and

amino alcohols, to ensure a high degree of caution.

Hazard Summary
While specific toxicity data for (4-(3-(Dimethylamino)propoxy)phenyl)methanol is not readily

available, its structural components suggest potential hazards. The presence of a substituted

phenol-like moiety and a tertiary amine functional group indicates that the compound may be

corrosive, toxic, and readily absorbed through the skin.[2][3] Phenols are known to cause

severe skin burns, which may be initially painless due to an anesthetic effect, and can lead to

systemic toxicity affecting the central nervous system, liver, and kidneys.[2][3][4] Amino

alcohols can also cause skin and eye irritation or severe damage.[5][6]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[7]
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[7]

P273: Avoid release to the environment.[6][8]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[6][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the recommended PPE for handling this compound, based on guidelines for phenols and

amino alcohols.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Eyes/Face
Safety Goggles and Face

Shield

Must be worn at all times. A

face shield is necessary when

there is a potential for

splashes.[4][9]

Hands Chemical-Resistant Gloves

Double gloving is

recommended. For

concentrated solutions, use

utility-grade neoprene or butyl

gloves over nitrile gloves. For

incidental contact with dilute

solutions (<10%), double nitrile

gloves (8mil) are acceptable.

Change gloves frequently and

immediately after contact.[4]

Body Laboratory Coat and Apron

A fully buttoned lab coat is

mandatory.[4] For splash risks,

a butyl rubber or neoprene

apron should be worn over the

lab coat.[2][4]

Respiratory Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[4][9] If a fume hood is

not available, a gas mask for

organic gases or an air-

supplied respirator should be

used.[5]

Feet Closed-Toed Shoes
Shoes must be impervious to

spills.[4][9]

Operational Plan: Handling and Storage
Engineering Controls:
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Fume Hood: All handling of (4-(3-(Dimethylamino)propoxy)phenyl)methanol should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[4][7][9]

Safety Stations: Ensure immediate access to an emergency eyewash station and a safety

shower.[5]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within the fume hood, covering surfaces with absorbent, disposable liners.

Dispensing: Carefully dispense the required amount of the chemical, avoiding the generation

of dust or aerosols.

Heating: Never heat or melt the compound in an open environment or in standard laboratory

ovens or microwaves.[4]

Centrifugation: If centrifugation is required, use sealed safety cups to contain potential

aerosols.[4]

Post-Handling: After use, thoroughly decontaminate the work area. Wash hands and any

exposed skin thoroughly with soap and water.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][10]

Keep away from direct sunlight, heat, and ignition sources.[5]

Store separately from oxidizing agents, reducing agents, acids, and alkalis.[8][9]

Disposal Plan
All waste containing (4-(3-(Dimethylamino)propoxy)phenyl)methanol, including

contaminated PPE and absorbent materials, must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.
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Disposal: Dispose of chemical waste through a licensed hazardous waste contractor. Do not

dispose of it down the drain or with general laboratory trash.[9]

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

[9] Wash the affected area with copious

amounts of water for at least 15 minutes.[7][9]

For phenol-like exposures, treatment with

polyethylene glycol (PEG-300 or PEG-400) is

recommended.[2][3] Seek immediate medical

attention.[4][7]

Eye Contact

Immediately flush eyes with water at an

eyewash station for at least 15 minutes, holding

the eyelids open.[7] Remove contact lenses if

present and easy to do.[5][7] Seek immediate

medical attention.[2][4]

Inhalation

Move the individual to fresh air immediately.[7]

[9] If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[7] If the person is conscious, have them

drink one or two glasses of water. Seek

immediate medical attention.[7]

Spill

For small spills, absorb with an inert material

(e.g., vermiculite, dry sand) and place in a

sealed container for hazardous waste disposal.

[3][5] For large spills, evacuate the area and

contact emergency services.[7]

Visual Workflow for Safe Handling
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The following diagram outlines the procedural flow for safely handling (4-(3-
(Dimethylamino)propoxy)phenyl)methanol in a laboratory setting.

Safe Handling Workflow for (4-(3-(Dimethylamino)propoxy)phenyl)methanol

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal 4. Emergency Response

Don Appropriate PPE

Prepare Fume Hood

Gather Materials

Dispense Chemical

Proceed to Handling

Perform Experiment

Decontaminate Work Area

Experiment Complete

Spill

If Spill Occurs

Personal Exposure

If Exposure Occurs

Segregate Hazardous Waste

Remove PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Procedural workflow for handling (4-(3-(Dimethylamino)propoxy)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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